Cas no 5432-07-5 (3-(4-methoxyphenyl)-2-phenylprop-2-enenitrile)

• Product name: 3-(4-methoxyphenyl)-2-phenylprop-2-enenitrile
• CAS No: 5432-07-5
• MF: C₁₆H₁₃NO
• Molecular Weight: 235.28052
• CID: 1590652
• PubChem ID: 5376824

3-(4-methoxyphenyl)-2-phenylprop-2-enenitrile Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-2-phenylprop-2-enenitrile
• Z-2-phenyl-3-(4-methoxyphenyl)acrylonitrile
• CTK1H3711
• AG-F-88093
• Oprea1_089663
• AC1L3CXS
• (Z)-3-(4-methoxyphenyl)-2-phenyl-prop-2-enenitrile
• (Z)-2-phenyl-3-(4-methoxyphenyl)acetonitrile
• 2-Phenyl-3c-(4-methoxy-phenyl)-acrylonitril
• (Z)-3-(4-methoxyphenyl)-2-phenylacrylonitrile
• 2-phenyl-3c-(4-methoxy-phenyl)-acrylonitrile
• Z-2-phenyl-3-(4-methoxyphenyl)acrylonitrile; CTK1H3711; AG-F-88093; Oprea1_089663; AC1L3CXS; (Z)-3-(4-methoxyphenyl)-2-phenyl-prop-2-enenitrile; (Z)-2-phenyl-3-(4-methoxyphenyl)acetonitrile; 2-Phenyl-3c-(4-methoxy-phenyl)-acrylonitril; (Z)-3-(4-methoxyphenyl)-2-phenylacrylonitrile; 2-phenyl-3c-(4-methoxy-phenyl)-acrylonitrile;
• Benzeneacetonitrile, .alpha.-[(4-methoxyphenyl)methylene]-
• NSC636949
• NSC13697
• CHEMBL2030523
• 5432-07-5
• NSC-636949
• Benzene, 1-methoxy-4-(2-cyano-2-phenylethenyl)-
• (2Z)-3-(4-Methoxyphenyl)-2-phenyl-2-propenenitrile #
• 4-Methoxy-.alpha.-phenylcinnamonitrile
• SCHEMBL14970303
• NSC 130857
• VQADOVBGJXESGV-RVDMUPIBSA-N
• NSC-130857
• NSC130857
• Benzene, 1-methoxy-4-(2-cyano-2-phenylethenyl)
• NSC 13697

• Inchi： InChI=1S/C16H13NO/c1-18-16-9-7-13(8-10-16)11-15(12-17)14-5-3-2-4-6-14/h2-11H,1H3/b15-11+
• InChIKey： VQADOVBGJXESGV-RVDMUPIBSA-N
• SMILES： COC1=CC=C(C=C1)C=C(C#N)C2=CC=CC=C2

Computed Properties

• 精确分子量: 235.09979
• 同位素质量: 235.1
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 2
• 重原子数量: 18
• 可旋转化学键数量: 3
• 复杂度: 324
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 1
• XLogP3: 3.7
• 拓扑分子极性表面积: 33Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 384.6°C at 760 mmHg
• 闪点: 161.9°C
• Refractive Index: 1.617
• PSA: 33.02
• LogP: 3.75938